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Compound of Interest

Compound Name: C.I. Acid brown 120

Cat. No.: B15556165

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Acid Brown 120, identified by CAS number 6428-26-8, is a multi-azo class, water-soluble
dye.[1] It presents as a red-light brown powder and is soluble in water, forming a yellow-light
brown solution.[1] While C.I. Acid Brown 120 is utilized in various industrial dyeing
applications, its use within biological research and drug development is not well-documented in
publicly available literature. These application notes provide a generalized protocol for the
preparation of a stock solution of C.I. Acid Brown 120, intended for foundational research and
exploratory studies. The provided protocols are based on the general characteristics of acid
dyes and should be adapted and validated for specific experimental requirements.

Chemical and Physical Properties

A summary of the known properties of C.I. Acid Brown 120 is presented below for easy
reference.
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Property Value Reference
C.l. Name Acid Brown 120 [1]
CAS Number 6428-26-8 [1]
Molecular Formula C30H23N12Naz0sS3 [1]
Molecular Weight 860.75 g/mol [1]
Appearance Red-light brown powder [1]
Solubility Soluble in water [1]
Storage (Powder) -20°C for 3 years; 4°C for 2 2]

years

) -80°C for 6 months; -20°C for 1
Storage (in Solvent) [2]
month

Experimental Protocols

Preparation of a 1% (w/v) C.I. Acid Brown 120 Stock
Solution

This protocol details the steps for preparing a 1% (w/v) stock solution of C.l. Acid Brown 120.
This concentration is a common starting point for many applications.

Materials:

C.l. Acid Brown 120 powder

High-purity water (distilled or deionized)

Volumetric flask (e.g., 100 mL)

Magnetic stirrer and stir bar

Weighing paper or boat

Spatula
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e Analytical balance

« Filtration apparatus (e.g., 0.22 pum syringe filter)

o Appropriate personal protective equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

e Weighing: Accurately weigh 1.0 g of C.I. Acid Brown 120 powder using an analytical
balance.

« Initial Dissolution: Transfer the weighed powder into the volumetric flask. Add a small volume
of high-purity water (approximately 20-30% of the final volume) to create a paste or slurry.
This initial wetting step aids in the complete dissolution of the dye.

» Dissolution: Place the magnetic stir bar in the flask and add the remaining high-purity water
to bring the total volume to approximately 90% of the final volume. Place the flask on a
magnetic stirrer and stir until the dye is completely dissolved. Gentle heating may be applied
to facilitate dissolution, but avoid boiling.

e Volume Adjustment: Once the dye is fully dissolved and the solution has returned to room
temperature, carefully add high-purity water to reach the 100 mL mark on the volumetric
flask.

« Filtration: For applications requiring high purity, filter the stock solution through a 0.22 pm
syringe filter to remove any particulate matter.

» Storage: Transfer the filtered stock solution into a clearly labeled, light-protected container
(e.g., an amber bottle). Store at an appropriate temperature as indicated in the properties
table.

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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